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Introduction
CellTracker™ CM-DiI is a vital fluorescent probe for the long-term tracking of living cells. As a

derivative of the lipophilic carbocyanine dye DiI, it is engineered for enhanced aqueous

solubility and fixability, making it a versatile tool for a wide range of applications in cell biology,

immunology, and developmental biology.[1][2] This guide provides a comprehensive overview

of CellTracker™ CM-DiI, its mechanism of action, detailed experimental protocols, and key

performance data.

Core Mechanism of Action
CellTracker™ CM-DiI is a lipophilic molecule that readily traverses the plasma membrane of

living cells.[3] Its core structure consists of two long C18 hydrocarbon chains that anchor the

molecule within the lipid bilayer of cellular membranes.[1] A key feature of CM-DiI is the

presence of a thiol-reactive chloromethyl (CM) moiety.[1][4] Once inside the cell, this group

covalently binds to intracellular thiol-containing peptides and proteins.[4][5] This covalent

linkage ensures that the dye is well-retained within the cell, even through processes like

fixation, permeabilization, and paraffin embedding.[4][5] The dye is passed on to daughter cells

during cell division, allowing for multi-generational tracking.[1][3] It is important to note that the

dye is not transferred to adjacent cells in a population.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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and industry.
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